Cas no 2165337-57-3 (methyl 2-azido-1-methyl-1H-indole-3-carboxylate)

• Product Name: methyl 2-azido-1-methyl-1H-indole-3-carboxylate
• CAS No: 2165337-57-3
• MF: C₁₁H₁₀N₄O₂
• MW: 230.22270154953
• CID: 6455465
• PubChem ID: 137963864
• Update Time: 2025-05-20

methyl 2-azido-1-methyl-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-azido-1-methyl-1H-indole-3-carboxylate
• EN300-1702869
• Methyl 2-azido-1-methylindole-3-carboxylate
• 2165337-57-3

• Inchi： 1S/C11H10N4O2/c1-15-8-6-4-3-5-7(8)9(11(16)17-2)10(15)13-14-12/h3-6H,1-2H3
• InChI Key： QRLDRSYTPNKVSI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(N=[N+]=[N-])N(C)C2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 230.08037557g/mol
• Monoisotopic Mass: 230.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 45.6Ų

Additional information on methyl 2-azido-1-methyl-1H-indole-3-carboxylate

Recent Advances in the Application of Methyl 2-Azido-1-methyl-1H-indole-3-carboxylate (CAS: 2165337-57-3) in Chemical Biology and Drug Discovery

Methyl 2-azido-1-methyl-1H-indole-3-carboxylate (CAS: 2165337-57-3) has emerged as a versatile building block in chemical biology and medicinal chemistry due to its unique structural features and reactivity. This compound, characterized by the presence of an azido group and an ester functionality, has been increasingly utilized in click chemistry reactions, bioorthogonal labeling, and the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutics and chemical probes, making it a subject of significant interest in the field.

One of the key applications of methyl 2-azido-1-methyl-1H-indole-3-carboxylate is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The azido group in this compound readily participates in click chemistry, enabling the efficient conjugation of indole derivatives with various alkynes. This property has been exploited in the synthesis of targeted drug delivery systems and the labeling of biomolecules. For instance, a recent study demonstrated the use of this compound in the development of indole-based PROTACs (proteolysis-targeting chimeras), which selectively degrade disease-related proteins.

In addition to its utility in click chemistry, methyl 2-azido-1-methyl-1H-indole-3-carboxylate has been employed in the design of enzyme inhibitors. The indole scaffold is a privileged structure in medicinal chemistry, and the introduction of an azido group at the 2-position has been shown to enhance binding affinity to certain enzyme active sites. Recent research has explored its incorporation into inhibitors of kinases and other signaling proteins, with promising results in preclinical models of cancer and inflammatory diseases.

Another notable advancement is the use of this compound in photoaffinity labeling studies. The azido group can be activated by UV light to form reactive nitrenes, which covalently bind to proximal amino acids in target proteins. This technique has been instrumental in mapping protein-ligand interactions and identifying novel binding sites. A 2023 study utilized methyl 2-azido-1-methyl-1H-indole-3-carboxylate to probe the binding mechanism of a class of GPCR modulators, providing insights into allosteric regulation.

The synthetic accessibility of methyl 2-azido-1-methyl-1H-indole-3-carboxylate has also facilitated its use in diversity-oriented synthesis (DOS) campaigns. Researchers have leveraged its reactivity to generate libraries of indole derivatives with varying substituents, enabling the discovery of compounds with unique biological activities. Recent efforts have focused on optimizing the pharmacokinetic properties of these derivatives, with particular attention to metabolic stability and membrane permeability.

In conclusion, methyl 2-azido-1-methyl-1H-indole-3-carboxylate (CAS: 2165337-57-3) represents a valuable tool in chemical biology and drug discovery. Its applications span from click chemistry and bioorthogonal labeling to enzyme inhibition and photoaffinity labeling, underscoring its versatility. Ongoing research continues to uncover new uses for this compound, and its role in the development of next-generation therapeutics is expected to grow. Future studies may explore its potential in targeted covalent inhibitors and theranostic agents, further expanding its impact on the field.